Cas no 1239774-33-4 (2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole)

• Product Name: 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole
• CAS No: 1239774-33-4
• MF: C₁₂H₁₁FN₂OS
• MW: 250.291944742203
• CID: 5307943
• Update Time: 2025-07-22

2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-[(2-methyl-2-propen-1-yl)thio]-1,3,4-oxadiazole
• 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole

• Inchi： 1S/C12H11FN2OS/c1-8(2)7-17-12-15-14-11(16-12)9-3-5-10(13)6-4-9/h3-6H,1,7H2,2H3
• InChI Key： OJUIATWHHLUDDO-UHFFFAOYSA-N
• SMILES： O1C(SCC(C)=C)=NN=C1C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 352.2±52.0 °C(Predicted)
• pka: -6.16±0.39(Predicted)

Additional information on 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole

Professional Introduction to Compound with CAS No. 1239774-33-4 and Product Name: 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole

The compound with the CAS number 1239774-33-4 and the product name 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a sulfanyl substituent linked to a 2-methylprop-2-en-1-yl moiety, contribute to its unique chemical properties and biological interactions.

Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atom in the 4-fluorophenyl ring enhances the metabolic stability and binding affinity of the compound, making it a promising candidate for drug development. Additionally, the sulfanyl group introduces a polar region that can interact with biological targets, further modulating its pharmacological effects.

Recent research has highlighted the importance of oxadiazole-based compounds in the development of novel therapeutic agents. For instance, studies have demonstrated that oxadiazoles can inhibit the activity of various enzymes and receptors involved in cancer progression. The structure-activity relationship (SAR) studies conducted on this compound have revealed that modifications in the substituents can significantly alter its biological potency. Specifically, the combination of a fluorophenyl group and a sulfanyl substituent appears to enhance its efficacy in targeting specific disease pathways.

In clinical trials, derivatives of oxadiazoles have shown promise in treating conditions such as inflammation and cancer. The mechanism of action involves interactions with key cellular targets that regulate proliferation and survival. The fluorine atom in the phenyl ring has been shown to improve binding affinity to these targets, while the sulfanyl group facilitates further interactions with biological molecules. These findings underscore the potential of this compound as a lead molecule for drug discovery.

The synthesis of 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methods not only enhance efficiency but also minimize unwanted byproducts.

The pharmacokinetic properties of this compound are also of great interest. Studies indicate that it exhibits good solubility in both water and organic solvents, which is crucial for formulation development. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use. Further investigations are ongoing to optimize its pharmacokinetic profile and reduce any potential side effects.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mode of action, guiding further structural optimization efforts. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

Future directions in research include exploring new synthetic routes to improve yield and scalability. Additionally, investigating novel derivatives with different substituents may uncover additional biological activities or enhance existing ones. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion, 2-(4-fluorophenyl)-5-[(2-methylprop-2-en-1-yl)sulfanyl]-1,3,4-oxadiazole (CAS No. 1239774-33-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of a fluorophenyl group and a sulfanyl substituent contributes to its potent interactions with biological targets, making it a valuable candidate for drug development. Ongoing research aims to optimize its synthesis, pharmacokinetic properties, and therapeutic potential.